Cas no 46441-02-5 (1-Benzyl-3-ethoxypyrrolidine)
1-Benzyl-3-ethoxypyrrolidine structure
Product Name:1-Benzyl-3-ethoxypyrrolidine
CAS No:46441-02-5
MF:C13H19NO
MW:205.296063661575
MDL:MFCD24673464
CID:1057486
PubChem ID:19017561
Update Time:2025-04-20
1-Benzyl-3-ethoxypyrrolidine Chemical and Physical Properties
Names and Identifiers
-
- 1-Benzyl-3-ethoxypyrrolidine
- 5061AJ
- TRA0079988
- FCH1991052
- SY024622
- AK187565
- 883892-41-9
- AS-32155
- DB-319467
- SCHEMBL2614397
- MFCD24673464
- CS-0332127
- AKOS024257996
- DB-322800
- 46441-02-5
- A872259
- WBA44102
-
- MDL： MFCD24673464
- Inchi： 1S/C13H19NO/c1-2-15-13-8-9-14(11-13)10-12-6-4-3-5-7-12/h3-7,13H,2,8-11H2,1H3
- InChI Key： QBAGWFZYAAHGQL-UHFFFAOYSA-N
- SMILES： O(CC)C1CCN(CC2C=CC=CC=2)C1
Computed Properties
- Exact Mass: 205.146664230g/mol
- Monoisotopic Mass: 205.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 12.5
1-Benzyl-3-ethoxypyrrolidine Pricemore >>
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|---|---|---|---|---|---|---|---|---|
| Alichem | A109007322-250mg |
1-Benzyl-3-ethoxypyrrolidine |
46441-02-5 | 95% | 250mg |
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1-Benzyl-3-ethoxypyrrolidine |
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| Alichem | A109007322-5g |
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46441-02-5 | 95% | 5g |
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| TRC | B131088-10mg |
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46441-02-5 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B131088-50mg |
1-Benzyl-3-ethoxypyrrolidine |
46441-02-5 | 50mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B131088-100mg |
1-Benzyl-3-ethoxypyrrolidine |
46441-02-5 | 100mg |
$ 80.00 | 2022-06-07 | ||
| Chemenu | CM321526-5g |
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| Chemenu | CM321526-1g |
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| eNovation Chemicals LLC | D697704-1g |
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1-Benzyl-3-ethoxypyrrolidine Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:46441-02-5)1-Benzyl-3-ethoxypyrrolidine
Order Number:A872259
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:33
Price ($):162.0
Email:sales@amadischem.com
1-Benzyl-3-ethoxypyrrolidine Related Literature
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Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:46441-02-5)1-Benzyl-3-ethoxypyrrolidine
Purity:99%
Quantity:1g
Price ($):162.0